Cas no 100696-00-2 (4,5-dimethyl-2-(trifluoromethyl)-Pyridine)

• Product Name: 4,5-dimethyl-2-(trifluoromethyl)-Pyridine
• CAS No: 100696-00-2
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 1096059
• PubChem ID: 13507154
• Update Time: 2025-04-20

4,5-dimethyl-2-(trifluoromethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(trifluoromethyl)-Pyridine
• 2-(trifluoromethyl)-4,5-dimethylpyridine
• 4,5-Dimethyl-2-(trifluoromethyl)pyridine
• DTXSID401274020
• TQ0035
• 100696-00-2
• 4,5-dimethyl-2-trifluoromethylpyridine
• FMFJYDNHFUUBBE-UHFFFAOYSA-N
• SCHEMBL14183073

• Inchi： 1S/C8H8F3N/c1-5-3-7(8(9,10)11)12-4-6(5)2/h3-4H,1-2H3
• InChI Key： FMFJYDNHFUUBBE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(C)=CN=1)(F)F

Computed Properties

• Exact Mass: 175.060884g/mol
• Monoisotopic Mass: 175.060884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.15g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų